Cas no 1805006-01-2 (Ethyl 4-bromo-2-chloro-6-(difluoromethyl)pyridine-3-acetate)

• Product Name: Ethyl 4-bromo-2-chloro-6-(difluoromethyl)pyridine-3-acetate
• CAS No: 1805006-01-2
• MF: C₁₀H₉BrClF₂NO₂
• MW: 328.537768125534
• CID: 4860588
• Update Time: 2025-07-22

Ethyl 4-bromo-2-chloro-6-(difluoromethyl)pyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-bromo-2-chloro-6-(difluoromethyl)pyridine-3-acetate

• Inchi： 1S/C10H9BrClF2NO2/c1-2-17-8(16)3-5-6(11)4-7(10(13)14)15-9(5)12/h4,10H,2-3H2,1H3
• InChI Key： GHLJHKRSCHHIOE-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(F)F)=NC(=C1CC(=O)OCC)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 271
• XLogP3: 3.3
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 4-bromo-2-chloro-6-(difluoromethyl)pyridine-3-acetate

Ethyl 4-bromo-2-chloro-6-(difluoromethyl)pyridine-3-acetate (CAS No. 1805006-01-2): A Key Intermediate in Modern Pharmaceutical Synthesis

Ethyl 4-bromo-2-chloro-6-(difluoromethyl)pyridine-3-acetate, identified by its CAS number 1805006-01-2, is a highly versatile and significant compound in the realm of pharmaceutical chemistry. This pyridine derivative features a unique structural framework that makes it an invaluable intermediate in the synthesis of various biologically active molecules. The presence of multiple substituents, including bromine, chlorine, and difluoromethyl groups, endows this compound with distinct reactivity patterns that are exploited in the development of novel therapeutic agents.

The compound's molecular structure, characterized by a pyridine core substituted with an acetate group at the 3-position, a bromine atom at the 4-position, a chlorine atom at the 2-position, and a difluoromethyl group at the 6-position, contributes to its broad applicability in medicinal chemistry. The pyridine ring is a common pharmacophore in many drugs due to its ability to interact with biological targets such as enzymes and receptors. The specific arrangement of halogen atoms and the difluoromethyl group enhances its utility as a building block for constructing complex molecules with desired pharmacological properties.

In recent years, there has been growing interest in the development of small-molecule inhibitors targeting various disease pathways. Ethyl 4-bromo-2-chloro-6-(difluoromethyl)pyridine-3-acetate has emerged as a crucial intermediate in the synthesis of kinase inhibitors, particularly those targeting tyrosine kinases, which play a pivotal role in cancer signaling pathways. The brominated and chlorinated pyridine derivatives are known to exhibit potent binding interactions with ATP-binding pockets of kinases, making them ideal candidates for drug design.

One of the most notable applications of this compound is in the synthesis ofnext-generation anticancer agents. Researchers have leveraged its structural features to develop inhibitors that selectively inhibit aberrant signaling cascades involved in tumor growth and progression. The difluoromethyl group, in particular, is known to enhance metabolic stability and binding affinity, key factors in drug efficacy. Several preclinical studies have demonstrated the potential of compounds derived from Ethyl 4-bromo-2-chloro-6-(difluoromethyl)pyridine-3-acetate as effective anticancer therapeutics.

The compound's reactivity also makes it valuable in the synthesis of protease inhibitors, which are essential for treating viral infections and inflammatory diseases. The halogenated pyridine core allows for facile functionalization through cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings, enabling the construction of diverse molecular architectures. These reactions are pivotal in generating complex heterocyclic compounds that exhibit potent biological activity.

Advances in computational chemistry have further enhanced the utility of Ethyl 4-bromo-2-chloro-6-(difluoromethyl)pyridine-3-acetate as a scaffold for drug discovery. Molecular modeling studies have revealed insights into its interactions with biological targets, guiding the optimization of lead compounds. The compound's ability to adopt multiple conformations also contributes to its versatility, allowing for fine-tuning of pharmacokinetic properties such as solubility and bioavailability.

The demand for high-quality intermediates like Ethyl 4-bromo-2-chloro-6-(difluoromethyl)pyridine-3-acetate has spurred innovations in synthetic methodologies. Continuous flow chemistry, for instance, has been employed to improve yield and purity while reducing reaction times. These advancements not only enhance efficiency but also minimize waste, aligning with green chemistry principles.

In conclusion, Ethyl 4-bromo-2-chloro-6-(difluoromethyl)pyridine-3-acetate (CAS No. 1805006-01-2) represents a cornerstone in modern pharmaceutical synthesis. Its unique structural attributes make it an indispensable tool for medicinal chemists striving to develop innovative therapeutics. As research continues to uncover new applications and synthetic strategies, this compound is poised to remain at the forefront of drug discovery efforts across various therapeutic areas.